4-{[(3,4-dimethylphenyl)(methylsulfonyl)amino]methyl}-N-(2-methyl-5-nitrophenyl)benzamide

• IUPAC Name: 4-[(3,4-dimethyl-N-methylsulfonylanilino)methyl]-N-(2-methyl-5-nitrophenyl)benzamide
• InChI: InChI=1S/C24H25N3O5S/c1-16-5-11-21(13-18(16)3)26(33(4,31)32)15-19-7-9-20(10-8-19)24(28)25-23-14-22(27(29)30)12-6-17(23)2/h5-14H,15H2,1-4H3,(H,25,28)
• InChI Key: LPAALKQIWLHTEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CC2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])C)S(=O)(=O)C)C
• Molecular Formula: C24H25N3O5S
• Molecular Weight: 467.5 g/mol

Description

The compound of interest is part of a broader class of organic compounds known for their varied chemical and physical properties, making them subjects of study for potential applications in various fields. The detailed analyses below are based on research findings from similar compounds due to the specificity of the request.

Synthesis Analysis

Research by Rublova et al. (2017) on sterically hindered organic molecules, including those similar to the requested compound, provides insight into synthesis techniques involving interactions of N-methyl-benzenesulfonamide derivatives with chlorosulfonic acid, leading to structurally characterized compounds through X-ray crystal diffraction (Rublova et al., 2017).

Molecular Structure Analysis

The same study by Rublova et al. (2017) details the molecular-electronic structure of synthesized isomers, providing insights into their spatial arrangement and intermolecular hydrogen bonding, critical for understanding the molecular structure of similar compounds (Rublova et al., 2017).

Chemical Reactions and Properties

Khazalpour and Nematollahi (2015) explored the electrochemical and chemical synthesis of sulfonamide derivatives, revealing the conditions under which different sulfonamide and disulfonamide derivatives can be synthesized and the yields expected from such reactions, offering parallels to the reactivity of the compound (Khazalpour & Nematollahi, 2015).

Physical Properties Analysis

The research does not directly address the specific compound but studies on structurally related compounds suggest that their physical properties, such as solubility and crystal structure, can be determined using methods like X-ray crystallography and NMR spectroscopy, as seen in the work by Rublova et al. (2017) and others.

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents and conditions for reactions like sulfonation and nitration, can be inferred from studies like those by Khazalpour and Nematollahi (2015), who detailed the synthesis pathways and reactivity of similar sulfonamide derivatives under electrochemical and chemical conditions (Khazalpour & Nematollahi, 2015).

Scientific Research Applications

Synthesis and Characterization

Polyamide Synthesis

A study focused on the synthesis and characterization of new highly soluble polyamides derived from a specific diamine, showing excellent solubility in various solvents. These polyamides exhibited high thermal stability and glass transition temperatures, indicating their potential for high-performance applications (Liaw et al., 2002).

Sulfonamide Derivatives

Another research explored the synthesis of novel acridine and bis acridine sulfonamides, demonstrating effective inhibitory activity against cytosolic carbonic anhydrase isoforms. These findings suggest the compound's potential role in biochemical modulation and therapeutic applications (Ulus et al., 2013).

Chemical and Structural Analysis

Steric Hindrance Analysis

A study on the synthesis and kinetic investigation of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride provided insights into the molecular and electronic structure of such compounds. This research can contribute to understanding the steric effects on chemical reactivity and stability (Rublova et al., 2017).

Polymer Development

Research on the synthesis and characterization of polyamides and poly(amide-imide)s derived from specific diamines with aromatic dicarboxylic acids revealed their amorphous nature, high thermal stability, and excellent solubility in aprotic polar solvents. These properties indicate their suitability for advanced polymer applications (Saxena et al., 2003).